Cas no 1478071-74-7 (2-(Ethoxymethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Ethoxymethyl)pyrimidine-5-carboxylic acid
• CAS No: 1478071-74-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5904747
• PubChem ID: 65668094
• Update Time: 2024-01-13

2-(Ethoxymethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015007560
• 2-(ethoxymethyl)pyrimidine-5-carboxylic acid
• EN300-768331
• 1478071-74-7
• 2-(Ethoxymethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H10N2O3/c1-2-13-5-7-9-3-6(4-10-7)8(11)12/h3-4H,2,5H2,1H3,(H,11,12)
• InChI Key： ZNJLGJZHNFAKRY-UHFFFAOYSA-N
• SMILES： O(CC)CC1N=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives